Cas no 2377607-69-5 ({6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride)

• Product Name: {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride
• CAS No: 2377607-69-5
• MF: C₈H₁₀BClN₂O₂
• MW: 212.441200733185
• CID: 5184728
• Update Time: 2025-11-02

{6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride

• Inchi： 1S/C8H9BN2O2.ClH/c1-6-4-7(9(12)13)8-10-2-3-11(8)5-6;/h2-5,12-13H,1H3;1H
• InChI Key： KNQTXNAEGMKHHX-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CN2C=CN=C12)(O)O.Cl

Additional information on {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride

Comprehensive Overview of {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride (CAS No. 2377607-69-5)

{6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. With the CAS number 2377607-69-5, this compound has garnered significant attention due to its unique structural properties and applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Researchers and chemists frequently search for "boronic acid derivatives in drug development" or "imidazopyridine-based reagents," highlighting its relevance in cutting-edge scientific endeavors.

The compound’s imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Recent trends in AI-driven drug design have further amplified interest in such building blocks, as they enable rapid diversification of molecular libraries. Searches like "imidazopyridine boronic acid applications" or "CAS 2377607-69-5 solubility" reflect user curiosity about its physicochemical properties and synthetic utility.

In the context of green chemistry, {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride aligns with the demand for atom-efficient catalysts and sustainable synthetic routes. Its role in C-C bond formation under mild conditions makes it a valuable tool for reducing waste in pharmaceutical manufacturing. Queries such as "eco-friendly boronic acid reagents" or "imidazopyridine stability under aqueous conditions" underscore its environmental and practical advantages.

From a structural-activity relationship (SAR) perspective, the 6-methyl substitution on the imidazo[1,2-a]pyridine core enhances metabolic stability, a critical factor in lead optimization workflows. This feature addresses common search terms like "improving drug half-life with boronic acids" or "methylimidazopyridine pharmacokinetics," demonstrating its translational relevance. The hydrochloride salt form further improves solubility, a frequent concern in preclinical development.

Analytical characterization of CAS 2377607-69-5 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. Laboratories often inquire about "HPLC methods for boronic acid derivatives" or "NMR shifts of imidazopyridine compounds," emphasizing the need for robust quality control protocols.

In summary, {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid hydrochloride exemplifies the intersection of structural innovation and practical utility in organic chemistry. Its adaptability to high-throughput screening and fragment-based drug design ensures enduring relevance, as evidenced by rising searches for "next-generation boronic acid reagents" and "imidazopyridine scaffolds in oncology."